Cas no 1806960-98-4 (5-(Difluoromethyl)-2-methoxy-3-nitropyridine-4-acetonitrile)

• Product Name: 5-(Difluoromethyl)-2-methoxy-3-nitropyridine-4-acetonitrile
• CAS No: 1806960-98-4
• MF: C₉H₇F₂N₃O₃
• MW: 243.166988611221
• CID: 4897074
• Update Time: 2025-05-21

5-(Difluoromethyl)-2-methoxy-3-nitropyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-methoxy-3-nitropyridine-4-acetonitrile

• Inchi： 1S/C9H7F2N3O3/c1-17-9-7(14(15)16)5(2-3-12)6(4-13-9)8(10)11/h4,8H,2H2,1H3
• InChI Key： RMDPPMKUNJYVPV-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=C1CC#N)[N+](=O)[O-])OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 325
• XLogP3: 1.3
• Topological Polar Surface Area: 91.7

Additional information on 5-(Difluoromethyl)-2-methoxy-3-nitropyridine-4-acetonitrile

Comprehensive Overview of 5-(Difluoromethyl)-2-methoxy-3-nitropyridine-4-acetonitrile (CAS No. 1806960-98-4)

5-(Difluoromethyl)-2-methoxy-3-nitropyridine-4-acetonitrile (CAS No. 1806960-98-4) is a highly specialized chemical compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique difluoromethyl and nitropyridine moieties, exhibits remarkable potential as a building block for the synthesis of novel bioactive molecules. Its molecular structure, which includes a methoxy group and a nitrile functionality, makes it a versatile intermediate for designing drugs and crop protection agents.

The growing interest in 5-(Difluoromethyl)-2-methoxy-3-nitropyridine-4-acetonitrile is driven by its applications in medicinal chemistry and agrochemical innovation. Researchers are particularly intrigued by its potential to enhance the efficacy of antimicrobial agents and herbicides. In the pharmaceutical sector, this compound is being explored for its role in developing small-molecule inhibitors targeting specific enzymes involved in disease pathways. Meanwhile, in agriculture, its derivatives are being tested for their ability to improve pest resistance and crop yield, aligning with the global push for sustainable farming solutions.

One of the key advantages of 5-(Difluoromethyl)-2-methoxy-3-nitropyridine-4-acetonitrile lies in its structural adaptability. The presence of both electron-withdrawing and electron-donating groups allows for precise modifications, enabling scientists to fine-tune its properties for specific applications. This flexibility has made it a popular choice for high-throughput screening and combinatorial chemistry, where rapid optimization of lead compounds is essential. Additionally, its stability under various reaction conditions makes it a reliable candidate for scale-up synthesis in industrial settings.

Recent advancements in green chemistry have further highlighted the relevance of 5-(Difluoromethyl)-2-methoxy-3-nitropyridine-4-acetonitrile. As the scientific community strives to reduce the environmental impact of chemical synthesis, this compound has emerged as a promising candidate for eco-friendly processes. Its ability to participate in catalytic reactions and solvent-free transformations aligns with the principles of sustainable chemistry, making it a topic of interest for researchers focused on green synthesis and waste reduction.

The demand for 5-(Difluoromethyl)-2-methoxy-3-nitropyridine-4-acetonitrile is also fueled by its potential in drug discovery. With the rise of personalized medicine and targeted therapies, there is a growing need for innovative chemical scaffolds that can interact selectively with biological targets. This compound's nitropyridine core and difluoromethyl group offer unique opportunities for designing potent inhibitors and modulators, particularly in the treatment of infectious diseases and metabolic disorders.

In the agrochemical sector, 5-(Difluoromethyl)-2-methoxy-3-nitropyridine-4-acetonitrile is being investigated for its role in developing next-generation herbicides and fungicides. The increasing prevalence of pesticide resistance has created an urgent need for new modes of action, and this compound's unique structure provides a fresh avenue for innovation. Its derivatives have shown promising activity against a range of plant pathogens, offering potential solutions for crop protection and food security challenges.

From a synthetic chemistry perspective, 5-(Difluoromethyl)-2-methoxy-3-nitropyridine-4-acetonitrile presents intriguing challenges and opportunities. Its multifunctional groups require careful handling to avoid unwanted side reactions, but they also open doors to diverse chemical transformations. Researchers have developed innovative strategies for its synthesis, including microwave-assisted reactions and flow chemistry techniques, which improve efficiency and yield. These advancements underscore the compound's importance in modern organic synthesis.

The future of 5-(Difluoromethyl)-2-methoxy-3-nitropyridine-4-acetonitrile looks promising, with ongoing research exploring its applications in material science and catalysis. Its ability to form stable complexes with metals and other substrates makes it a candidate for developing advanced materials and catalytic systems. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare, agriculture, and sustainable chemistry.